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GLDA (Glutamic Acid Diacetate) is a biodegradable chelating agent derived from glutamic acid [1]. Its

chemical name is Tetrasodium N,N-Bis(carboxymethyl)-L-glutamate, with a CAS number of 51981-21-6

and a molecular formula of C9H9NNa4O8 [1].

For any research chemical, including GLDA, establishing a validated analytical method is crucial to confirm

its identity, purity, and composition. The following table outlines the key parameters that must be validated

for an analytical procedure, based on regulatory standards [2].

Validation Parameter Definition & Purpose
Typical Acceptance Criteria
(Examples)

Specificity/Selectivity Ability to distinguish the analyte from

other components [2].

Clear separation from known

impurities and degradation products
[2].

Linearity Ability to obtain results directly
proportional to analyte concentration

[2].

A correlation coefficient (r) of >0.999
is often expected [2].

Accuracy Closeness of measured value to the

true value [2].

Recovery of 98-102% for a pure

substance [2].
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Validation Parameter Definition & Purpose
Typical Acceptance Criteria
(Examples)

Precision Degree of agreement among

individual test results. Includes
repeatability and intermediate

precision [2].

Relative Standard Deviation (RSD) of

≤1% for retention time and typically
<2% for area in chromatography [2].

Detection Limit (DL) Lowest amount of analyte that can

be detected [2].

Signal-to-noise ratio of 3:1 is a

common approach [2].

Quantitation Limit
(QL)

Lowest amount of analyte that can

be quantified with accuracy and
precision [2].

Signal-to-noise ratio of 10:1 is a

common approach [2].

Robustness Measures method reliability against
small, deliberate variations in

parameters [2].

Method performance remains within
specified limits despite variations [2].

Range The interval between upper and

lower concentration levels with
acceptable precision, accuracy, and

linearity [2].

Typically 80-120% of the test

concentration for assay [2].

The following workflow outlines the general stages for developing and validating an analytical method, such

as one for assessing GLDA purity.
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Start: Method Development

Define Method Scope and Criteria

Develop/Select Method
(e.g., HPLC, Titration)

Establish System Suitability
(Resolution >2, RSD ≤1%, etc.)

Formal Method Validation

Document Protocol & Results

Deploy for Routine Use
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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